Cas no 93636-26-1 ((2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate)

• Product Name: (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate
• CAS No: 93636-26-1
• MF: C₁₁H₂₀O₆
• MW: 248.272904396057
• CID: 3031606
• PubChem ID: 118704805
• Update Time: 2025-05-20

(2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate
• ethyl (2R,3S)-3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,3-dihydroxy-2-methylpropanoate
• C12775
• Ethyl 2-C-methyl-4,5-O-(1-methylethylidene)-D-xylonate (ACI)
• D
• CS-14810
• (2R,3S)-ethyl3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate
• 93636-26-1
• CS-M2963
• AKOS037650437

• Inchi： 1S/C11H20O6/c1-5-15-9(13)11(4,14)8(12)7-6-16-10(2,3)17-7/h7-8,12,14H,5-6H2,1-4H3/t7-,8+,11-/m1/s1
• InChI Key： BHCHXRCKXIVVCN-VHSKPIJISA-N
• SMILES： O1C(C)(C)OC[C@@H]1[C@@H]([C@@](C(=O)OCC)(C)O)O

Computed Properties

• Exact Mass: 248.12598835g/mol
• Monoisotopic Mass: 248.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.2

Additional information on (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate

Comprehensive Guide to (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate (CAS No. 93636-26-1)

(2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate (CAS No. 93636-26-1) is a specialized chiral compound widely used in pharmaceutical synthesis, agrochemicals, and fine chemical industries. This ester derivative exhibits unique stereochemical properties, making it valuable for asymmetric synthesis and enantioselective reactions. Researchers and manufacturers frequently seek this compound for its role in producing high-purity intermediates.

The molecular structure of (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate features multiple functional groups, including hydroxyl and dioxolane moieties, which contribute to its reactivity and solubility in organic solvents. Its CAS No. 93636-26-1 is essential for precise identification in chemical databases and regulatory documentation. The compound's stability under various conditions makes it suitable for long-term storage and transportation.

In recent years, the demand for chiral building blocks like (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate has surged due to advancements in green chemistry and sustainable synthesis. Industries are increasingly adopting eco-friendly processes, and this compound aligns with those goals by enabling efficient catalytic reactions with minimal waste. Its application in API (Active Pharmaceutical Ingredient) manufacturing is particularly noteworthy, as it helps reduce energy consumption and improve yield.

One of the most searched questions about CAS No. 93636-26-1 revolves around its synthetic routes and scalability. Researchers often explore cost-effective methods to produce this compound at an industrial scale without compromising purity. Recent studies highlight innovative enzymatic approaches and metal-free catalysis as promising alternatives to traditional synthesis. These methods align with the growing trend toward biocatalysis and non-toxic reagents in chemical manufacturing.

The pharmaceutical industry heavily relies on (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate for developing chiral drugs, particularly in antiviral and anticancer therapies. Its stereospecificity ensures higher efficacy and fewer side effects in final drug formulations. Additionally, agrochemical companies utilize this compound to create enantiomerically pure pesticides, which are safer for the environment compared to racemic mixtures.

For laboratories and procurement specialists, verifying the purity and specifications of CAS No. 93636-26-1 is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to confirm its identity and quality. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards like GMP and ISO.

Market trends indicate a steady growth in the demand for (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate, driven by the expansion of the generic drug market and patent expirations. Companies are investing in custom synthesis services to meet diverse client needs, from milligram-scale research quantities to multi-kilogram commercial batches. This flexibility positions the compound as a versatile tool in modern chemistry.

In conclusion, (2R,3S)-ethyl 3-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,3-dihydroxy-2-methylpropanoate (CAS No. 93636-26-1) is a pivotal compound in chiral synthesis and industrial applications. Its unique properties, combined with evolving synthetic methodologies, make it indispensable for researchers and manufacturers aiming for precision and sustainability. As the chemical industry continues to innovate, this compound will likely play an even greater role in shaping future advancements.